Cas no 2408430-15-7 (5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester)

• Product Name: 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester
• CAS No: 2408430-15-7
• MF: C₁₄H₁₈BNO₃
• MW: 259.108623981476
• MDL: MFCD26520386
• CID: 4776675
• Update Time: 2026-02-26

5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• SB36094
• 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one
• 5H-Cyclopenta[b]pyridin-5-one, 6,7-dihydro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD26520386
• Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)9-7-10-11(16-8-9)5-6-12(10)17/h7-8H,5-6H2,1-4H3
• InChI Key： IUORAGXFCTVJCZ-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C3CCC(C3=C2)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Topological Polar Surface Area: 48.4

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 389.4±42.0 °C(Predicted)
• pka: 3.37±0.20(Predicted)